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Compound of Interest

Compound Name: Parp7-IN-17

Cat. No.: B12368295

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of the PARP7 inhibitor, Parp7-IN-17, ensuring
laboratory safety and procedural excellence.

This document provides immediate and essential safety protocols, operational plans, and
disposal instructions for Parp7-IN-17, a potent PARP7 inhibitor. Adherence to these guidelines
Is critical to ensure the safety of laboratory personnel and the integrity of research outcomes.

Quantitative Data Summary

For ease of reference and comparison, the known quantitative data for Parp7-IN-17 is
summarized in the table below. It should be noted that as a novel research chemical,
comprehensive toxicological data such as LD50 and LC50 values, as well as physical
properties like melting and boiling points, are not yet publicly available. Standard precautions
for handling potent, biologically active compounds should be observed at all times.
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Property Value

Molecular Weight 447.41 g/mol

Chemical Formula C20H20F3N70:2

CAS Number 3024030-10-9

Appearance White to off-white solid powder
Solubility Soluble in DMSO (50 mg/mL)
Storage (Powder) -20°C for up to 3 years

-80°C for up to 6 months; -20°C forup to 1

Storage (in solvent) th[1]
mon

Operational Plan: Step-by-Step Guidance

This section outlines the procedural, step-by-step guidance for the safe handling and disposal
of Parp7-IN-17.

Personal Protective Equipment (PPE)

A full complement of personal protective equipment must be worn at all times when handling
Parp7-IN-17. This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Nitrile or other chemically resistant gloves. Double gloving is
recommended.

e Body Protection: A fully buttoned laboratory coat.

» Respiratory Protection: A properly fitted respirator (e.g., N95 or higher) is recommended,
especially when handling the powder outside of a certified chemical fume hood, to prevent
inhalation of airborne patrticles.

Handling Procedures
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e Receiving and Unpacking: Upon receipt, visually inspect the package for any signs of
damage or leakage. If the container is compromised, do not open it and contact the supplier
immediately. Unpack the compound in a designated area, preferably within a chemical fume
hood.

o Storage: Store the solid compound in a tightly sealed container at -20°C for long-term
stability. Solutions of Parp7-IN-17 in solvents like DMSO should be aliquoted to avoid
repeated freeze-thaw cycles and stored at -80°C.[1]

e Preparation of Stock Solutions: All weighing and preparation of stock solutions should be
performed in a certified chemical fume hood to minimize inhalation exposure. Use a
dedicated, calibrated balance. Ensure all spatulas and weighing boats are decontaminated
after use.

e Spill Management:

o Minor Spills (Powder): Gently cover the spill with absorbent paper towels to avoid raising
dust. Dampen the towels with a suitable solvent (e.g., ethanol) and carefully wipe the area.
Place all contaminated materials in a sealed bag for hazardous waste disposal.

o Minor Spills (Solution): Absorb the spill with inert material (e.g., vermiculite, sand, or
chemical absorbent pads). Place the contaminated absorbent material into a sealed
container for hazardous waste disposal.

o Major Spills: Evacuate the area immediately and alert the laboratory safety officer. Do not
attempt to clean up a major spill without appropriate training and equipment.

o Decontamination: Decontaminate all surfaces and equipment that have come into contact
with Parp7-IN-17. A 70% ethanol solution is generally effective for surface decontamination.

Disposal Plan

All waste materials contaminated with Parp7-IN-17, including empty containers, used PPE, and
spill cleanup materials, must be disposed of as hazardous chemical waste. Follow all local,
state, and federal regulations for hazardous waste disposal. Do not dispose of Parp7-IN-17
down the drain or in the regular trash.
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Visualized Workflow and Signaling Pathway

To further enhance understanding and procedural clarity, the following diagrams illustrate the
safe handling workflow for Parp7-IN-17 and its role in cellular signaling pathways.
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Safe Handling Workflow for Parp7-IN-17
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Caption: A step-by-step workflow for the safe handling of Parp7-IN-17.
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Conceptual Overview of PARP7 Signaling Interactions
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Caption: PARP7's role in key cellular signaling pathways.

PARP7 is known to be a negative regulator of the type | interferon (IFN) response.[2][3] By
inhibiting PARP7, compounds like Parp7-IN-17 can restore type | IFN signaling, which can lead
to both direct anti-proliferative effects on cancer cells and activation of an anti-tumor immune
response.[3] Additionally, PARP7 can modulate the activity of various transcription factors,
including the androgen receptor (AR), estrogen receptor (ER), and aryl hydrocarbon receptor
(AHR), through ADP-ribosylation, thereby influencing gene expression and other cellular
processes.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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